Cas no 2228912-80-7 (3-(6-methoxypyridin-3-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(6-methoxypyridin-3-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2228912-80-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6428580
• PubChem ID: 165617820
• Update Time: 2025-06-10

3-(6-methoxypyridin-3-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxypyridin-3-yl)-2,2-dimethylpropan-1-ol
• EN300-1804322
• 2228912-80-7

• Inchi： 1S/C11H17NO2/c1-11(2,8-13)6-9-4-5-10(14-3)12-7-9/h4-5,7,13H,6,8H2,1-3H3
• InChI Key： UXKRZUVQJOFBAA-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=NC(=CC=1)OC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-(6-methoxypyridin-3-yl)-2,2-dimethylpropan-1-ol

Comprehensive Overview of 3-(6-methoxypyridin-3-yl)-2,2-dimethylpropan-1-ol (CAS No. 2228912-80-7)

3-(6-methoxypyridin-3-yl)-2,2-dimethylpropan-1-ol is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a methoxypyridine moiety and a dimethylpropanol group, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS No. 2228912-80-7 ensures precise identification in global chemical databases, catering to researchers seeking high-purity reagents for drug discovery.

In recent years, the demand for pyridine derivatives like this compound has surged due to their role in developing kinase inhibitors and antimicrobial agents. A trending topic in 2024 is the exploration of sustainable synthesis methods for such intermediates, aligning with the pharmaceutical industry's green chemistry initiatives. Researchers frequently search for "CAS 2228912-80-7 solubility" or "3-(6-methoxypyridin-3-yl)-2,2-dimethylpropan-1-ol applications," reflecting interest in its physicochemical properties and utility in medicinal chemistry.

The compound's lipophilic nature, attributed to the dimethylpropanol chain, enhances membrane permeability—a critical factor in CNS drug development. This characteristic has sparked discussions in forums about "blood-brain barrier penetration enhancers," positioning it as a candidate for neurological therapeutics. Analytical techniques like HPLC and LC-MS are commonly employed for quality control, addressing another frequent query: "how to analyze 2228912-80-7 purity."

From a synthetic perspective, the 6-methoxypyridine unit offers regioselective functionalization opportunities. Patent literature highlights its use in creating allosteric modulators for GPCR targets—a hot topic in AI-driven drug design. Environmental considerations also emerge, with searches like "biodegradability of pyridine alcohols" gaining traction among eco-conscious researchers.

Storage recommendations for this compound typically emphasize protection from moisture, reflecting its hydroxyl group reactivity. Stability studies under varying pH conditions (pH-dependent degradation) are another area of interest, particularly for formulators optimizing liquid dosage forms. The compound's melting point and crystalline forms are frequently documented in material science applications.

Emerging applications include its potential as a chiral building block in asymmetric synthesis, responding to the pharmaceutical industry's growing need for enantiopure compounds. This aligns with search trends around "stereoselective synthesis 2024." Computational chemists also utilize its structure for molecular docking studies, given the methoxypyridine scaffold's prevalence in FDA-approved drugs.

Regulatory compliance is another critical aspect, with manufacturers ensuring adherence to REACH and ICH guidelines. Safety data sheets often highlight its low ecotoxicity profile, addressing sustainability concerns. The compound's spectroscopic fingerprints (IR, NMR) are well-documented, supporting its identification in complex matrices—a common requirement in quality assurance protocols.

In summary, 3-(6-methoxypyridin-3-yl)-2,2-dimethylpropan-1-ol represents a versatile tool for modern chemical research. Its intersection with trending topics like green chemistry, computational drug design, and enantioselective catalysis ensures continued relevance in scientific literature and industrial applications.